Cas no 341965-46-6 ({2-(4-Chlorobenzyl)sulfanyl-1-methyl-1H-imidazol-5-yl}methanol)

• Product Name: {2-(4-Chlorobenzyl)sulfanyl-1-methyl-1H-imidazol-5-yl}methanol
• CAS No: 341965-46-6
• MDL: MFCD01568155
• CID: 4649089
• Update Time: 2025-06-28

{2-(4-Chlorobenzyl)sulfanyl-1-methyl-1H-imidazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-(4-Chlorobenzyl)sulfanyl-1-methyl-1H-imidazol-5-yl}methanol

• MDL： MFCD01568155

Additional information on {2-(4-Chlorobenzyl)sulfanyl-1-methyl-1H-imidazol-5-yl}methanol

{2-(4-Chlorobenzyl)sulfanyl-1-methyl-1H-imidazol-5-yl}methanol: A Comprehensive Overview

The compound with CAS No 341965-46-6, known as {2-(4-Chlorobenzyl)sulfanyl-1-methyl-1H-imidazol-5-yl}methanol, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds widely studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a chlorobenzyl group, a sulfanyl (thioether) functional group, and a methanol moiety, making it a versatile compound with diverse reactivity and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also enhanced the purity of the product, making it more suitable for high-end applications in pharmaceuticals and materials science. The imidazole ring in this compound plays a pivotal role in its reactivity, acting as a nucleophile in various reactions and serving as a scaffold for further functionalization.

The chlorobenzyl group attached to the imidazole ring introduces additional electronic effects, enhancing the molecule's stability and reactivity under specific conditions. This feature is particularly advantageous in catalytic applications, where the compound can act as a ligand or a precursor for more complex structures. Recent studies have explored its use as a chiral ligand in asymmetric catalysis, demonstrating its potential in synthesizing enantiomerically enriched compounds—a critical requirement in drug development.

In terms of biological activity, {2-(4-Chlorobenzyl)sulfanyl-1-methyl-1H-imidazol-5-yl}methanol has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its sulfanyl group contributes to its ability to interact with biological systems, potentially making it a lead compound for drug discovery efforts. Researchers have also investigated its role as an antioxidant and anti-inflammatory agent, highlighting its potential in nutraceuticals and cosmeceuticals.

The integration of computational chemistry tools has further elucidated the molecular dynamics and interaction patterns of this compound. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches have significantly accelerated the drug discovery process, enabling researchers to predict bioactivity and optimize molecular design.

From an industrial perspective, the synthesis of this compound involves multi-step processes that require precise control over reaction conditions to ensure optimal yields and product quality. The use of green chemistry principles has become increasingly important in this context, with efforts focused on minimizing waste and reducing environmental impact. For instance, solvent-free reactions and catalytic hydrogenation techniques are being explored to enhance sustainability.

Looking ahead, the versatility of {2-(4-Chlorobenzyl)sulfanyl-1-methyl-1H-imidazol-5-yl}methanol positions it as a valuable building block for constructing more complex molecules with tailored functionalities. Its ability to undergo various transformations—such as alkylation, acylation, and coupling reactions—makes it an attractive candidate for diverse applications across multiple industries.

In conclusion, {2-(4-Chlorobenzyl)sulfanyl-1-methyl-1H-imidazol-5-yl}methanol represents a cutting-edge molecule at the intersection of organic synthesis, catalysis, and biotechnology. With ongoing research uncovering new dimensions of its utility and functionality, this compound is poised to make significant contributions to scientific progress and industrial innovation.